Cas no 1187932-71-3 (2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride)

2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3-oxazolo[4,5-c]pyridine hydrochloride is a brominated heterocyclic compound featuring an oxazolopyridine core structure. This hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The presence of the 4-bromophenyl group offers reactivity for further functionalization, while the fused oxazolo-pyridine scaffold contributes to its potential as a bioactive intermediate. Its well-defined crystalline structure ensures consistent purity, facilitating reproducible results in synthetic and medicinal chemistry studies. The compound is particularly valuable in the development of novel therapeutic agents due to its structural versatility and compatibility with cross-coupling reactions.
2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride structure
1187932-71-3 structure
Product Name:2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride
CAS No:1187932-71-3
MF:C13H14BrClN2O
MW:329.620061397552
MDL:MFCD09997825
CID:3168025
PubChem ID:74889887
Update Time:2025-05-26

2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)-5-methyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine hydrochloride
    • 2-(4-Bromo-phenyl)-5-methyl-4,5,6,7-tetrahydro-oxazolo[4,5-c]pyridine hydrochloride
    • C13H13BrN2O.HCl
    • 1152AJ
    • SB31520
    • 2-(4-Bromo-phenyl)-5-methyl-4,5,6,7-tetrahydro-oxazolo[4,5-cpyridine hydrochloride
    • 2-(4-Bromo-phenyl)-5-methyl-4,5,6,7-tetrahydro-oxazolo4,5-cpyridine hydrochloride
    • 2-(4-bromophenyl)-5-methyl-6,7-dihydro-4H-[1,3]oxazolo[4,5-c]pyridine;hydrochloride
    • 1187932-71-3
    • 2-(4-Bromophenyl)-5-methyl-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridinehydrochloride
    • MFCD09997825
    • C13H14BrClN2O
    • CS-0340975
    • 2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride
    • MDL: MFCD09997825
    • Inchi: 1S/C13H13BrN2O.ClH/c1-16-7-6-12-11(8-16)15-13(17-12)9-2-4-10(14)5-3-9;/h2-5H,6-8H2,1H3;1H
    • InChI Key: FUCOPHWEDXPQMW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC2=C(CCN(C)C2)O1.Cl

Computed Properties

  • Exact Mass: 327.99780 g/mol
  • Monoisotopic Mass: 327.99780 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3
  • Molecular Weight: 329.62

2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride Pricemore >>

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Additional information on 2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride

Research Briefing on 2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride (CAS: 1187932-71-3)

In recent years, the compound 2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride (CAS: 1187932-71-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound, characterized by its unique oxazolo-pyridine scaffold, has shown promise in modulating key biological targets, making it a subject of intense investigation.

The synthesis of 2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride involves a multi-step process, as detailed in recent publications. Researchers have optimized the reaction conditions to improve yield and purity, with particular emphasis on the bromophenyl substitution and the formation of the oxazolo ring. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated its broader application in preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits notable activity against specific enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. In vitro studies demonstrate its ability to inhibit key kinases and receptors, suggesting potential utility in treating conditions such as rheumatoid arthritis and Alzheimer's disease. Moreover, its pharmacokinetic profile, including bioavailability and metabolic stability, has been assessed in animal models, providing a foundation for future clinical development.

Recent studies have also explored the mechanistic underpinnings of its biological effects. For instance, molecular docking simulations have identified potential binding sites within target proteins, offering insights into its mode of action. These findings are complemented by in vivo experiments, which have shown dose-dependent efficacy in disease models. However, challenges such as off-target effects and toxicity profiles remain areas of active investigation, necessitating further optimization of the compound's structure.

In conclusion, 2-(4-Bromophenyl)-5-methyl-6,7-dihydro-4H-1,3oxazolo4,5-cpyridine Hydrochloride represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activity underscore its potential in addressing unmet medical needs. Future research should focus on refining its selectivity and safety, paving the way for translational applications. This briefing highlights the compound's current status and underscores the importance of continued exploration in this area.

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